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Compound of Interest

Compound Name: 2-Ethyl-5-methylphenol

L  Get Quote

Cat. No.: B1664077

Essential Safety and Handling Guide for 2-Ethyl-
5-methylphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling 2-Ethyl-5-methylphenol in a laboratory setting. The following
procedures are designed to minimize risk and ensure a safe research environment.

Chemical Safety and Hazard Information

2-Ethyl-5-methylphenol is a solid aromatic compound that requires careful handling due to its
hazardous properties.[1] The following tables summarize its key identifiers, physical and
chemical properties, and hazard classifications.

Identifier Value
IUPAC Name 2-ethyl-5-methylphenol[1]
CAS Number 1687-61-2[1]

Molecular Formula

CoH120[1]

Molecular Weight

136.19 g/mol [1]

Synonyms

6-Ethyl-m-cresol, Phenol, 2-ethyl-5-methyl-[1]
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Property Value

Physical Description Solid[1]

Melting Point 42 - 44 °C[1]

Boiling Point 218.3 °C at 760 mmHg (estimated)[2]
Flash Point 95.4 °C (estimated)[2]

B Slightly soluble in water; more soluble in organic
Solubility vent
solvents.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard information for 2-Ethyl-5-methylphenol:[1]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity, H335: May cause respiratory
) Category 3 o

Single Exposure irritation

Signal Word: Warning

Hazard Pictograms:
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Operational Workflow for Handling 2-Ethyl-5-
methylphenol

The following diagram outlines the standard operational procedure for safely handling 2-Ethyl-

5-methylphenol in the laboratory.
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Caption: Workflow for Safe Handling of 2-Ethyl-5-methylphenol.
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Personal Protective Equipment (PPE)

Due to the hazardous nature of 2-Ethyl-5-methylphenol, the following personal protective
equipment must be worn at all times when handling the substance:

Protection Type Specific Recommendations

Eye Protection Chemical safety goggles or a face shield.

Chemically resistant gloves (e.qg., Nitrile rubber).
Hand Protection Check with the glove manufacturer for specific

breakthrough times.

Laboratory coat, long pants, and closed-toe
) ] shoes. For larger quantities or where splashing
Skin and Body Protection o ) ) )
is likely, consider a chemical-resistant apron or

suit.

If working outside of a fume hood or if
) ) dust/vapors are generated, a NIOSH-approved
Respiratory Protection _ . . _ _
respirator with an organic vapor cartridge is

recommended.

Step-by-Step Handling and Storage Procedures

Handling:

» Ventilation: Always handle 2-Ethyl-5-methylphenol in a well-ventilated area, preferably
within a chemical fume hood.

e Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.
e Preventing Inhalation: Avoid breathing dust or vapors.

e Safe Practices: Do not eat, drink, or smoke in the area where the chemical is handled. Wash
hands thoroughly after handling.

Storage:
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» Container: Keep the container tightly closed.

e Location: Store in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents.

e Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

First Aid Measures

In the event of exposure to 2-Ethyl-5-methylphenol, follow these first aid procedures

immediately:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation persists.

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

Inhalation . . e o
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , , _ _
unconscious person. Seek immediate medical
attention.
Disposal Plan
Waste Generation:
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» Solid Waste: Unused or contaminated 2-Ethyl-5-methylphenol.
e Liquid Waste: Solutions containing 2-Ethyl-5-methylphenol and contaminated solvents.

o Contaminated Materials: PPE, weighing paper, and other disposable materials that have
come into contact with the chemical.

Disposal Procedures:
o Collection: Collect all waste in clearly labeled, sealed containers.
e Segregation: Do not mix with other waste streams unless compatible.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations. This
will typically involve transfer to a licensed hazardous waste disposal facility. Do not dispose
of down the drain.

Experimental Protocols

No detailed, step-by-step experimental protocols for the use of 2-Ethyl-5-methylphenol were
identified in the available literature. It is mentioned as a starting material in the synthesis of
other compounds, and its antimicrobial properties have been noted.[3] Researchers planning to
use this chemical should develop a detailed, substance-specific risk assessment and standard
operating procedure (SOP) before beginning any work. The general handling procedures
outlined in this document should be followed as a minimum standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-Ethyl-5-
methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664077#personal-protective-equipment-for-
handling-2-ethyl-5-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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